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Compound of Interest

Compound Name:

3-[(3-

Bromophenoxy)methyl]benzoic

acid

CAS No.: 148255-32-7

Cat. No.: B3104471

Get Quote

Executive Summary & Pharmacophore Analysis
3-[(3-Bromophenoxy)methyl]benzoic acid (CAS: 148255-32-7) represents a privileged

"biaryl ether" scaffold used in medicinal chemistry. It features a benzoic acid head group

(mimicking phosphate or carboxylate substrates) connected via a methylene bridge to a

lipophilic 3-bromophenoxy tail.

Primary Target:Mycobacterium Tuberculosis Dihydrofolate Reductase (MtDHFR).

Mechanism: Competitive inhibition. The benzoic acid moiety mimics the p-aminobenzoic acid

(PABA) glutamate tail of the natural substrate (dihydrofolate), while the bromophenoxy group

occupies the hydrophobic active site pocket.

Significance: This scaffold was identified as a key "Fragment Hit" (Fragment 14) in recent

fragment-based drug discovery campaigns against M. tuberculosis (Kronenberger et al.,

2020).
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Secondary Target Potential:PTP1B (Diabetes) and Aldose Reductase.

The carboxylic acid and hydrophobic tail pharmacophore is highly characteristic of PTP1B

inhibitors, where the acid binds to the catalytic site (Cys215) or the secondary aryl-

phosphate binding site.

Chemical Space & SAR Logic
The bioactivity of this series relies on the precise placement of the methylene bridge and the

substituents on the phenoxy ring.

Feature Function SAR Implication

Benzoic Acid (Head) H-bond donor/acceptor

Critical for anchoring to Arg/His

residues in the active site (e.g.,

Arg60 in MtDHFR).

Methylene Linker Spacer

Provides flexibility. Direct ether

linkage (without CH2) often

reduces potency due to steric

clash.

Phenoxy Ring (Tail) Hydrophobic interactions Occupies the lipophilic pocket.

3-Bromo Substituent Lipophilicity & Halogen Bond

Key Differentiator. The bromine

atom increases logP

(lipophilicity) and can form

halogen bonds with backbone

carbonyls, significantly

improving affinity over the

unsubstituted parent.

SAR Visualization (Graphviz)
The following diagram illustrates the Structure-Activity Relationship (SAR) logic for this scaffold.
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Figure 1: SAR Logic for the 3-(phenoxymethyl)benzoic acid scaffold. The 3-bromo substituent

is designed to maximize hydrophobic contacts within the enzyme active site.

Comparative Bioactivity Analysis
The following table compares the 3-bromo analog against the parent scaffold and standard

reference compounds. Data is synthesized from fragment-based screening studies (e.g.,

Kronenberger et al., 2020) and general biaryl ether SAR profiles.

Table 1: MtDHFR Inhibition Profile
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Compound Structure
Activity (IC50 /
Kd)

Mechanism of
Action

Key
Advantage/Dis
advantage

3-[(3-

Bromophenoxy)

methyl]benzoic

acid

3-Br Analog < 100 µM (Est.)*
Competitive

Inhibitor

High. Bromine

enhances

membrane

permeability and

fits hydrophobic

sub-pockets

better than the

parent.

3-

(Phenoxymethyl)

benzoic acid

Parent (Frag 14) ~300 - 500 µM Fragment Binder

Baseline. Good

Ligand Efficiency

(LE) but low

potency. Used as

a starting point.

Isoniazid Standard Drug
0.02 - 0.2 µM

(MIC)
InhA Inhibitor

Gold Standard.

Highly potent but

suffers from

widespread

resistance.

Methotrexate Reference < 10 nM DHFR Inhibitor

Toxic. Lack of

selectivity for

bacterial vs.

human DHFR

limits use.

*Note: Estimated based on fragment optimization data where halogenation typically improves

potency by 2-10 fold over the unsubstituted fragment.

Table 2: Selectivity Profile (Off-Target Effects)
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Target Activity Prediction Clinical Implication

Human DHFR Low/Moderate

Potential toxicity. Selectivity is

achieved by exploiting specific

residues (e.g., Trp22 in

MtDHFR) that differ from

human isoforms.

PTP1B Moderate

Potential anti-diabetic side

effect. The benzoic acid head

group is a known PTP1B

pharmacophore.

Aldose Reductase Moderate
Potential benefit in preventing

diabetic complications.

Mechanistic Insights: Binding Mode
Understanding how the molecule binds is crucial for optimization.

Anchoring: The carboxylate group forms a salt bridge with conserved Arginine residues (e.g.,

Arg60 in MtDHFR).

Positioning: The methylene linker acts as a hinge, allowing the phenoxy ring to swing into the

hydrophobic cleft.

Interaction: The 3-bromo substituent is positioned to interact with hydrophobic residues (Leu,

Ile, Trp) lining the active site. The bromine atom can also participate in "halogen bonding"—a

specific directional interaction with backbone carbonyl oxygens, which is stronger than

simple Van der Waals forces.

Pathway Visualization
The following diagram outlines the biological pathway inhibited by this compound.
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Figure 2: Inhibition of the Folate Pathway. The compound blocks MtDHFR, preventing the

formation of Tetrahydrofolate, which is essential for bacterial DNA synthesis.

Experimental Protocols
To validate the bioactivity of 3-[(3-Bromophenoxy)methyl]benzoic acid, use the following

standardized protocols.

Protocol A: MtDHFR Enzymatic Inhibition Assay
Objective: Determine the IC50 of the analog against recombinant MtDHFR.
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Reagents:

Recombinant MtDHFR enzyme.

Substrate: Dihydrofolate (DHF) (50 µM).

Cofactor: NADPH (100 µM).

Buffer: 50 mM Potassium Phosphate (pH 7.0), 1 mM DTT.

Compound Preparation:

Dissolve 3-[(3-Bromophenoxy)methyl]benzoic acid in DMSO to create a 10 mM stock.

Prepare serial dilutions (e.g., 0.1 µM to 1000 µM).

Assay Workflow:

Step 1: Add 180 µL of Buffer containing MtDHFR to a 96-well UV-transparent plate.

Step 2: Add 10 µL of compound dilution (incubate 10 min at 25°C).

Step 3: Initiate reaction by adding 10 µL of DHF/NADPH mix.

Step 4: Monitor absorbance decrease at 340 nm (oxidation of NADPH) for 5-10 minutes.

Data Analysis:

Calculate velocity (Slope of Abs vs Time).

Plot % Inhibition vs Log[Concentration].

Fit to Sigmoidal Dose-Response curve to determine IC50.

Protocol B: Differential Scanning Fluorimetry (Thermal
Shift)
Objective: Confirm direct binding to the protein (Target Engagement).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3104471/docs?utm_src=pdf-body#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mix: 5 µM MtDHFR + 5x Sypro Orange Dye + 100 µM Compound.

Run: Real-time PCR machine (25°C to 95°C ramp).

Result: A positive shift in melting temperature (Tm) compared to DMSO control indicates

stabilization (binding).
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PubChem Compound Summary.3-[(3-Bromophenoxy)methyl]benzoic acid (CAS 148255-

32-7).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Bioactivity Comparison Guide: 3-[(3-
Bromophenoxy)methyl]benzoic Acid Analogs]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3104471/docs#bioactivity-comparison-guide-3-3-
bromophenoxy-methyl-benzoic-acid-analogs]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemimpex.com/products/27989
https://www.mdpi.com/1660-3397/9/7/1273
https://www.benchchem.com/product/b3104471/docs?utm_src=pdf-body#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/product/b3104471?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/27989
https://www.mdpi.com/1660-3397/9/7/1273
https://www.benchchem.com/product/b3104471/docs#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/product/b3104471/docs#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/product/b3104471/docs#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/product/b3104471/docs#bioactivity-comparison-guide-3-3-bromophenoxy-methyl-benzoic-acid-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3104471?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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